![molecular formula C15H20N2O2 B3847221 1-[5-(2-methoxyphenoxy)pentyl]-1H-imidazole](/img/structure/B3847221.png)
1-[5-(2-methoxyphenoxy)pentyl]-1H-imidazole
Overview
Description
1-[5-(2-methoxyphenoxy)pentyl]-1H-imidazole, also known as GW501516, is a synthetic drug that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was first synthesized in the 1990s by GlaxoSmithKline as a potential treatment for metabolic and cardiovascular diseases. However, it gained popularity in the sports world as a performance-enhancing drug due to its ability to increase endurance and stimulate fat burning.
Mechanism of Action
1-[5-(2-methoxyphenoxy)pentyl]-1H-imidazole works by activating PPARδ, a nuclear receptor that plays a key role in regulating lipid and glucose metabolism. Activation of PPARδ leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, which ultimately results in improved metabolic function and increased endurance.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in animal models, including increased endurance, improved glucose metabolism, and reduced inflammation. It has also been shown to stimulate fat burning and increase muscle fiber size, leading to improved athletic performance. However, the long-term effects of this compound on human health are not yet fully understood.
Advantages and Limitations for Lab Experiments
1-[5-(2-methoxyphenoxy)pentyl]-1H-imidazole has several advantages for use in laboratory experiments, including its ability to activate PPARδ and improve metabolic function. However, its use is limited by the fact that it is a synthetic drug that may have unknown long-term effects on human health. Additionally, its use as a performance-enhancing drug in the sports world has led to controversy and ethical concerns.
Future Directions
There are several potential future directions for research on 1-[5-(2-methoxyphenoxy)pentyl]-1H-imidazole, including its use as a potential treatment for metabolic and cardiovascular diseases, its effects on muscle wasting and neurodegenerative diseases, and its potential as a performance-enhancing drug. Additionally, further studies are needed to fully understand the long-term effects of this compound on human health and to develop safer and more effective treatments for metabolic and cardiovascular diseases.
Scientific Research Applications
1-[5-(2-methoxyphenoxy)pentyl]-1H-imidazole has been extensively studied for its potential therapeutic applications, particularly in the fields of metabolic and cardiovascular diseases. It has been shown to improve insulin sensitivity, reduce inflammation, and increase HDL cholesterol levels in animal models. Additionally, it has been investigated as a potential treatment for cancer, neurodegenerative diseases, and muscle wasting.
Properties
IUPAC Name |
1-[5-(2-methoxyphenoxy)pentyl]imidazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O2/c1-18-14-7-3-4-8-15(14)19-12-6-2-5-10-17-11-9-16-13-17/h3-4,7-9,11,13H,2,5-6,10,12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWPRECVZLYKTNH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCCCCCN2C=CN=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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